Cas no 2138369-01-2 (3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole)

• Product Name: 3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole
• CAS No: 2138369-01-2
• MF: C₉H₅Cl₂FN₂
• MW: 231.05380320549
• MDL: MFCD31600288
• CID: 5611651
• PubChem ID: 165486346
• Update Time: 2025-08-04

3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138369-01-2
• 3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole
• EN300-843011

• MDL： MFCD31600288
• Inchi： 1S/C9H5Cl2FN2/c10-6-3-5(12)4-7(11)9(6)8-1-2-13-14-8/h1-4H,(H,13,14)
• InChI Key： ZASMGGIVMKROKW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC=NN1)Cl)F

Computed Properties

• Exact Mass: 229.9813817g/mol
• Monoisotopic Mass: 229.9813817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole

Professional Introduction to Compound with CAS No. 2138369-01-2 and Product Name: 3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole

The compound identified by the CAS number 2138369-01-2 and the product name 3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic organic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of 2,6-dichloro-4-fluorophenyl substituent, contribute to its unique chemical properties and make it a valuable candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the investigation of pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles are known for their role as pharmacophores in various therapeutic agents, including antiviral, antibacterial, anti-inflammatory, and anticancer drugs. The specific substitution pattern in 3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole enhances its pharmacological potential by influencing its electronic distribution and interactions with biological targets. The dichloro and fluoro groups introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule.

Recent studies have highlighted the importance of fluorine-containing compounds in drug design due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. The incorporation of a fluorine atom at the 4-position of the phenyl ring in 3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole is particularly noteworthy, as it has been shown to enhance the molecule's interaction with biological targets. This modification aligns with the growing trend in medicinal chemistry towards the development of fluorinated heterocycles as lead compounds for new therapeutic agents.

The chloro substituents at the 2 and 6 positions of the phenyl ring further contribute to the complexity and functionality of this compound. Chlorine atoms are known to enhance lipophilicity and metabolic stability, making them valuable in drug design. The combination of these substituents in 3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole suggests that this compound may exhibit enhanced binding properties to biological targets compared to its unsubstituted counterparts.

One of the most exciting aspects of this compound is its potential application in oncology research. Pyrazole derivatives have been extensively studied for their antitumor properties, and modifications such as those seen in 3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole may lead to novel inhibitors targeting key enzymes involved in cancer progression. For instance, studies have shown that pyrazole-based compounds can inhibit kinases and other enzymes that play crucial roles in cell proliferation and survival. The specific substitution pattern in this compound may enhance its ability to disrupt these pathways effectively.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, arthritis, and certain types of cancer. Pyrazole derivatives have been reported to exhibit anti-inflammatory effects by modulating inflammatory signaling pathways such as NF-κB and MAPK. The structural features of 3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole, including its aromatic ring system and heterocyclic core, make it a likely candidate for inhibiting these pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to construct the desired framework efficiently. The presence of multiple functional groups necessitates precise control over reaction conditions to avoid side products that could compromise the compound's efficacy.

In terms of pharmacokinetic properties, 3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole may exhibit favorable characteristics due to its molecular structure. The combination of lipophilic substituents like chlorine atoms can enhance membrane permeability, while fluorine atoms can improve metabolic stability. These properties are crucial for ensuring that a drug reaches its target site effectively and remains active long enough to exert its therapeutic effect.

Furthermore, computational modeling and molecular docking studies have become indispensable tools in evaluating the potential efficacy of new drug candidates like 3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole. These studies allow researchers to predict how a molecule will interact with biological targets at an atomic level before conducting expensive wet-lab experiments. By leveraging computational methods early in the drug discovery process, researchers can identify promising candidates more efficiently and reduce attrition rates during clinical development.

The regulatory landscape for new pharmaceutical compounds is stringent but well-defined. Before a drug like 3-(2,6-dichloro-4-fluorophenyl)-1H-pyrazole can be approved for clinical use or commercialization requires rigorous testing for safety (toxicology), efficacy (pharmacodynamics), pharmacokinetics (absorption distribution metabolism excretion), bioavailability/bioequivalence (if applicable), stability (shelf life), manufacturing quality control (GMP compliance), packaging labeling storage transport disposal regulatory reporting post-marketing surveillance monitoring adverse event reporting etc..

In conclusion,3-(2 6 dichloro 4 fluorophenyl) 1H pyrazole represents an intriguing compound with significant potential applications across multiple therapeutic areas including oncology anti-inflammation etc.. Its unique structural features make it an attractive candidate for further research aimed at developing novel treatments for human diseases while addressing unmet medical needs through innovative chemical design strategies such as fluorination chlorination etc.. As always future work should focus on optimizing synthetic routes improving physicochemical properties validating preclinical findings conducting first-in-human trials ultimately leading towards bringing safe effective treatments patients worldwide benefit.